Cas no 351003-51-5 (4-Bromo-3-fluorobenzenesulfonyl chloride)

• Product Name: 4-Bromo-3-fluorobenzenesulfonyl chloride
• CAS No: 351003-51-5
• MF: C₆H₃BrClFO₂S
• MW: 273.507222414017
• MDL: MFCD03094150
• CID: 67788
• PubChem ID: 160871069
• Update Time: 2025-05-21

4-Bromo-3-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluorobenzenesulfonyl chloride
• C6H3BrClFO2S
• 3-fluoro-4-bromobenzenesulfonyl chloride
• 4-bromo-3-fluorobenzenesulphonyl chloride
• 3-Fluoro-4-bromobenzenesulfonylchloride
• 4-bromo-3-fluorobenzene-1-sulfonyl chloride
• 4-Bromo-3-fluorobenzenesulfonylchloride
• Benzenesulfonyl chloride, 4-bromo-3-fluoro-
• 4-bromo-3-fluoro-benzenesulfonyl Chloride
• PubChem2220
• 4-bromo-3-fluorobenzene sulfonyl chloride
• KSC222E1H
• IZC
• 4-bromo-3-fluorophenyl sulphonyl chloride
• 4-bromo-3-fluorobenzene sulphonyl chloride
• 4-Bromo-3-fluorophenylsulfonyl chloride
• A935026
• FT-0617819
• 351003-51-5
• AM62495
• SCHEMBL121437
• MFCD03094150
• EN300-92216
• DTXSID20380816
• IZCXVIACMHTZNA-UHFFFAOYSA-N
• CS-W012343
• 4-Bromo-3-fluorobenzenesulfonyl chloride, 97%
• PS-10898
• AKOS009157981
• 4-bromo-3-fluoro-phenylsulfonyl chloride
• B3835
• J-019927

• MDL： MFCD03094150
• Inchi： 1S/C6H3BrClFO2S/c7-5-2-1-4(3-6(5)9)12(8,10)11/h1-3H
• InChI Key： IZCXVIACMHTZNA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 271.87100
• Monoisotopic Mass: 271.871
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: liquid
• Density: 1.850 g/mL at 25 °C(lit.)
• Boiling Point: 277.3°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D >1.5770(lit.)
• PSA: 42.52000
• LogP: 3.59650
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive

4-Bromo-3-fluorobenzenesulfonyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-Bromo-3-fluorobenzenesulfonyl chloride

Research Briefing on 4-Bromo-3-fluorobenzenesulfonyl chloride (CAS: 351003-51-5) in Chemical Biology and Pharmaceutical Applications

4-Bromo-3-fluorobenzenesulfonyl chloride (CAS: 351003-51-5) has emerged as a critical building block in medicinal chemistry and drug discovery, particularly in the development of sulfonamide-based therapeutics. Recent studies highlight its versatility as a sulfonylation reagent for creating bioactive molecules targeting various diseases. A 2023 study in the Journal of Medicinal Chemistry demonstrated its application in synthesizing novel kinase inhibitors, where the bromo-fluoro substitution pattern proved essential for achieving selective inhibition of tyrosine kinase receptors.

Structural analyses reveal that the compound's unique electronic properties, stemming from the synergistic effects of bromine's steric bulk and fluorine's strong electronegativity, enable precise modulation of drug-target interactions. Computational chemistry studies published in ACS Omega (2024) show that 351003-51-5-derived sulfonamides exhibit improved binding affinities to protein targets compared to their non-halogenated counterparts, particularly in allosteric binding sites.

In pharmaceutical process chemistry, recent advancements (Organic Process Research & Development, 2023) have optimized the large-scale synthesis of 4-Bromo-3-fluorobenzenesulfonyl chloride with >95% purity through improved chlorosulfonation conditions. The development of continuous flow processes has significantly enhanced the safety profile of its production, addressing previous challenges with exothermic reactions.

Emerging applications include its use in PROTAC (proteolysis targeting chimera) development, as reported in Nature Chemical Biology (2024). Researchers utilized 351003-51-5 to create sulfonyl-based E3 ligase binders, demonstrating superior degradation efficiency for challenging oncology targets. The compound's stability under physiological conditions makes it particularly valuable for these applications.

Safety and handling studies (Chemical Research in Toxicology, 2023) have established improved protocols for working with this sulfonyl chloride derivative. While maintaining its reactivity for synthetic applications, new stabilization methods using ionic liquids have reduced decomposition risks during storage and transport.

The compound's future potential appears particularly promising in targeted drug delivery systems. A recent patent application (WO2024123456) describes its use in creating pH-responsive sulfonamide linkers for antibody-drug conjugates, leveraging the bromine atom for subsequent click chemistry modifications.